4-Methoxy-benzooxazole-2,7-diamine

• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol
• IUPAC Name: 4-methoxy-1,3-benzoxazole-2,7-diamine
• InChI: InChI=1S/C8H9N3O2/c1-12-5-3-2-4(9)7-6(5)11-8(10)13-7/h2-3H,9H2,1H3,(H2,10,11)
• InChI Key: HDBKMNAGGQFDBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)N)OC(=N2)N

Description

4-Methoxy-benzooxazole-2,7-diamine is a useful research compound. Its molecular formula is C8H9N3O2 and its molecular weight is 179.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 100 mg (0.42 mmol) (7-amino-4-methoxy-benzooxazol-2-yl)-carbamic acid methyl ester in 15 ml dioxane and 5 ml ethylene glycol was added 15 ml of a 5 N aq. sodium hydroxide solution and the mixture was heated at 100° C. for 4 h. After cooling to room temperature the mixture was poured onto water and extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulphate and concentrated in vacuo. Flash chromatography (5/95 methanol/dichloromethane, then 10/89/1 methanol/dichloromethane/triethylamine) followed by trituration in ether afforded 15 mg (20%) 4-methoxy-benzooxazole-2,7-diamine as a brown solid. ES-MS m/e (%): 180 (M+H+, 100).